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Introduction

Tirabrutinib is a potent and highly selective second-generation Bruton's tyrosine kinase (BTK)
inhibitor.[1][2] As a key component of the B-cell receptor (BCR) signaling pathway, BTK is a
critical therapeutic target in various B-cell malignancies.[2] Tirabrutinib covalently and
irreversibly binds to the cysteine residue (Cys481) in the active site of BTK, effectively blocking
its phosphorylation and activation.[3] This inhibition disrupts downstream signaling pathways
essential for B-cell proliferation, survival, and activation, ultimately leading to apoptosis of
malignant B-cells.[3] This document provides detailed application notes and protocols for
utilizing phosphoproteomics and transcriptomics to investigate the cellular effects of
tirabrutinib, enabling a deeper understanding of its mechanism of action and therapeutic
potential.

Mechanism of Action and Signaling Pathways

Tirabrutinib exerts its anti-tumor effects by modulating multiple BTK downstream signaling
pathways.[1][2][4][5] Phosphoproteomic and transcriptomic analyses have revealed that
tirabrutinib significantly downregulates the ERK and AKT pathways.[1][2][4] Furthermore, it
has been shown to inhibit NF-kB signaling.[2][4][6] The B-cell receptor (BCR) signaling
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pathway is central to the pathophysiology of many B-cell malignancies, and tirabrutinib's
targeted inhibition of BTK within this cascade is fundamental to its clinical efficacy.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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